Cas no 74815-21-7 (3(2H)-Benzofuranone, 5,7-dibromo-4-hydroxy-)

3(2H)-Benzofuranone, 5,7-dibromo-4-hydroxy- structure
74815-21-7 structure
Product Name:3(2H)-Benzofuranone, 5,7-dibromo-4-hydroxy-
CAS No:74815-21-7
MF:C8H4Br2O3
MW:307.923561096191
CID:1770333
PubChem ID:13474714
Update Time:2025-04-21

3(2H)-Benzofuranone, 5,7-dibromo-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Benzofuranone, 5,7-dibromo-4-hydroxy-
    • 5,7-dibromo-4-hydroxybenzofuran-3(2H)-one
    • SCHEMBL10891088
    • 74815-21-7
    • Inchi: 1S/C8H4Br2O3/c9-3-1-4(10)8-6(7(3)12)5(11)2-13-8/h1,12H,2H2
    • InChI Key: LOSLTRYNRYKHOQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C2C(COC=21)=O)O)Br

Computed Properties

  • Exact Mass: 307.85067g/mol
  • Monoisotopic Mass: 305.85272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 46.5Ų
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd